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Compound of Interest

Methyl 4-
Compound Name: ] ,
(Dimethylamino)benzoate-D4

Cat. No.: B13445417

Essential Safety and Handling Guide for Methyl
4-(Dimethylamino)benzoate-D4

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methyl 4-(Dimethylamino)benzoate-D4 in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and maintain laboratory integrity.

Hazard Identification and Immediate Precautions

Methyl 4-(Dimethylamino)benzoate-D4 and its non-deuterated counterpart are associated
with several hazards. Immediate precautions are necessary to mitigate risks.

o Primary Hazards: Causes skin irritation and serious eye irritation. May cause respiratory
irritation.

o Potential Hazards: Similar compounds can be harmful if swallowed and may pose a risk to
fertility or an unborn child.

e First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including
under the eyelids. Seek medical attention.
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o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing.

o Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
and seek medical attention.

o Ingestion: Do NOT induce vomiting. Clean the mouth with water and seek immediate
medical attention.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Methyl 4-
(Dimethylamino)benzoate-D4 to prevent exposure.

Protection Type Specificatio Standard

Chemical safety goggles or OSHA 29 CFR 1910.133 or

Eye/Face Protection )
face shield. European Standard EN166.[1]

Chemical-resistant gloves
) ] (e.g., nitrile rubber). Lab coat
Skin Protection ] )
or other protective clothing to

prevent skin exposure.[2]

Use a NIOSH/MSHA or

European Standard EN 149
Respiratory Protection approved respirator if

ventilation is inadequate or if

dust is generated.[1][2]

Operational and Handling Protocol

Adherence to a strict operational protocol is crucial for safety and to maintain the integrity of the
experiment.

Step 1: Preparation

e Ensure the work area is a well-ventilated chemical fume hood.[2]
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» Verify that an eyewash station and safety shower are readily accessible.[2]
o Assemble all necessary equipment and reagents before handling the compound.
e Don all required PPE as specified in the table above.

Step 2: Handling the Compound

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe in dust, fumes, gas, mist, vapors, or spray.

Weigh and transfer the compound within the chemical fume hood to minimize exposure.

Keep the container tightly closed when not in use.
Step 3: Storage
» Store in a cool, dry, and well-ventilated area.
o Keep the container tightly closed to prevent contamination and degradation.
o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.
Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these emergency procedures.
o Small Spills:
o Ensure the area is well-ventilated.
o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).
o Collect the absorbed material into a suitable container for disposal.
o Large Spills:

o Evacuate the area immediately.
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o Alert laboratory personnel and the safety officer.
o Prevent the spill from entering drains.

o Follow institutional emergency response protocols.

Disposal Plan

Proper disposal of Methyl 4-(Dimethylamino)benzoate-D4 and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.

o Waste Characterization: The waste is considered chemical waste.

o Container Disposal: Do not reuse empty containers. Dispose of them in accordance with
approved waste disposal practices.

o Disposal Method: All waste materials should be disposed of through a licensed waste
disposal company. Follow all local, state, and federal regulations for chemical waste
disposal.

Quantitative Data Summary

The following table summarizes key quantitative data for the non-deuterated form, Methyl 4-
(Dimethylamino)benzoate. This data is provided as a reference, and slight variations may exist
for the deuterated compound.

Property Value Source
Molecular Formula C10H13NO2 PubChem
Molecular Weight 179.22 g/mol PubChem
Melting Point 62 - 65 °C Fisher Scientific
Appearance Off-white solid Fisher Scientific

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for handling Methyl 4-
(Dimethylamino)benzoate-D4 safely.
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Caption: Workflow for the safe handling of Methyl 4-(Dimethylamino)benzoate-D4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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